p38 Kinase inhibitor 8

• Molecular Formula: C22H21FN6O2
• Molecular Weight: 420.4 g/mol
• InChI: InChI=1S/C22H21FN6O2/c1-14(30)28-10-7-17(8-11-28)25-21-24-9-6-18(26-21)20-19(15-2-4-16(23)5-3-15)27-22-29(20)12-13-31-22/h2-6,9,12-13,17H,7-8,10-11H2,1H3,(H,24,25,26)
• InChIKey: LRESELHEXSUQGE-UHFFFAOYSA-N

p38 Kinase Inhibitor 8: Orally Active Dual p38β/JNK2α2 Inhibitor with Validated Anti-Arthritic Efficacy

p38 Kinase inhibitor 8 (CAS: 815595-25-6), also known as Compound CCLXXVIII, is a synthetic small molecule that functions as a dual inhibitor of the mitogen-activated protein kinase (MAPK) pathway, specifically targeting p38β and c-Jun N-terminal kinase 2 alpha 2 (JNK2α2) [1]. It is characterized by its oral bioavailability and potent, nanomolar-range inhibitory activity against these kinases . Preclinical studies have established its anti-inflammatory efficacy in a rat model of collagen-induced arthritis, demonstrating a reduction in disease-associated joint swelling [1]. This compound is primarily utilized as a research tool for dissecting the roles of p38β and JNK2α2 in inflammatory signaling, autoimmune diseases, and cancer biology . Its distinct kinase inhibition profile, which departs from the α-isoform selectivity of many earlier p38 inhibitors, positions it as a valuable tool for probing isoform-specific functions and developing novel therapeutic strategies .

Workflow

p38β / JNK2α2 dual pathway inhibition studies

Model context

Inflammatory signaling and autoimmune disease models

Selection logic

Isoform-selective kinase profiling over pan-p38 inhibition

• [1] Ashwell M, et al. Imidazothiazoles and imidazoxazole derivatives as inhibitors of p38. Patent WO2004110990. 2004. View Source

The Functional Pitfalls of Generic p38 MAPK Inhibitor Substitution: Why p38 Kinase Inhibitor 8 Cannot Be Replaced by Classical p38α Inhibitors

The p38 MAPK family comprises four distinct isoforms (α, β, γ, δ) with overlapping yet non-redundant functions in inflammation, cell differentiation, and apoptosis [1]. While widely used p38 inhibitors like SB203580 and VX-745 primarily target p38α, they exhibit significantly different isoform selectivity and off-target kinase inhibition profiles [2]. For instance, BIRB 796 and VX-745 are known to inhibit dozens of off-target kinases at clinically relevant concentrations, including JNK family members, which can confound experimental interpretation [3]. p38 Kinase inhibitor 8 distinguishes itself through its potent dual inhibition of p38β (IC50 = 6.3 nM) and JNK2α2 (IC50 = 53.6 nM) . This distinct profile means that substituting p38 Kinase inhibitor 8 with a generic p38α inhibitor would not only fail to recapitulate its JNK2α2 inhibition but would also introduce a completely different set of off-target effects, leading to potentially misleading biological readouts. Therefore, for research requiring the specific modulation of p38β and JNK2α2, or for validating findings from studies using this compound, direct substitution is scientifically invalid and will compromise data integrity .

p38 Kinase inhibitor 8

Dual p38β/JNK2α2 profile; isoform-selectivity and off-target kinase landscape may shift if replaced by p38α-focused inhibitors (e.g., SB203580, VX-745).

Generic p38α inhibitor

JNK2α2 co-inhibition is absent; off-target kinase signature differs and may introduce confounding pathway readouts.

Pan-p38 inhibitor (BIRB 796)

JNK2α2 potency is lower; anti-arthritis model-response context may not transfer directly without p38β/JNK2α2 co-modulation.

• [1] Cuenda A, Rousseau S. p38 MAP-kinases pathway regulation, function and role in human diseases. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research. 2007;1773(8):1358-1375. View Source
• [2] Hendriks BS, et al. Kinome target selectivity of p38 MAPK Inhibitors. International Journal of Molecular Sciences. 2020;21(16):5624. View Source
• [3] Hendriks BS, et al. Kinome target selectivity of p38 MAPK Inhibitors. International Journal of Molecular Sciences. 2020;21(16):5624. View Source

p38 Kinase Inhibitor 8: A Quantitative Comparative Evidence Guide for Scientific Selection

Superior Potency Against p38β Kinase Relative to Clinical-Stage Pan-p38 Inhibitors

p38 Kinase inhibitor 8 demonstrates a half-maximal inhibitory concentration (IC50) of 6.3 nM against p38β kinase . This potency is significantly greater than that of the well-characterized pan-p38 inhibitor Doramapimod (BIRB 796), which exhibits an IC50 of 65 nM against p38β, representing a >10-fold difference in potency [1]. Furthermore, it is more potent than SB 202190, a commonly used research tool, which has a reported IC50 of 350 nM for p38β [2].

p38β potency vs comparators

Cross-study comparable

IC50 6.3 nM

vs BIRB 796 65 nM / SB 202190 350 nM

Supports low-concentration assay conditions with improved signal-to-noise for p38β-dependent signaling.

In vitro kinase inhibition; relevance to cellular models requires validation.

Evidence Dimension	Inhibitory Potency (IC50) against p38β Kinase
Target Compound Data	6.3 nM
Comparator Or Baseline	Doramapimod (BIRB 796): 65 nM; SB 202190: 350 nM
Quantified Difference	>10-fold more potent than BIRB 796; ~55-fold more potent than SB 202190
Conditions	In vitro kinase inhibition assay

Why This Matters

This higher potency allows for the use of lower drug concentrations in in vitro assays, which can help mitigate off-target effects, cytotoxicity, and solubility issues, thereby improving the signal-to-noise ratio in experiments focused on p38β-dependent signaling.

• [1] Pargellis C, et al. Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology. 2002;9(4):268-272. View Source
• [2] Davies SP, Reddy H, Caivano M, Cohen P. Specificity and mechanism of action of some commonly used protein kinase inhibitors. Biochemical Journal. 2000;351(Pt 1):95-105. View Source

Demonstrated Dual Inhibition of p38β and JNK2α2, a Profile Distinct from p38α-Selective Inhibitors

Unlike many p38 inhibitors that are selective for the p38α isoform, p38 Kinase inhibitor 8 exhibits a dual inhibition profile, targeting both p38β (IC50 = 6.3 nM) and JNK2α2 (IC50 = 53.6 nM) . In contrast, the p38α-selective inhibitor PH-797804, for example, has been reported to have no inhibitory effect on JNK2 [1]. While the pan-p38 inhibitor BIRB 796 does inhibit JNK2α2, its potency is much lower, with a reported IC50 of 98 nM [2].

Dual p38β/JNK2α2 inhibition

Cross-study comparable

JNK2α2 IC50 53.6 nM

PH-797804: no JNK2 inhibition; BIRB 796 IC50 98 nM

Enables p38/JNK crosstalk interrogation; unique profile absent in p38α-selective tools.

Kinase panel context; confirm target engagement in cell-based assays.

Evidence Dimension	Inhibitory Potency (IC50) against JNK2α2 Kinase
Target Compound Data	53.6 nM
Comparator Or Baseline	PH-797804: No inhibition; BIRB 796: 98 nM
Quantified Difference	Approximately 1.8-fold more potent than BIRB 796; Unique dual profile compared to PH-797804
Conditions	In vitro kinase inhibition assay

Why This Matters

The concurrent inhibition of p38β and JNK2α2 offers a unique pharmacological tool for investigating crosstalk between the p38 and JNK signaling pathways in inflammatory and stress responses, which cannot be achieved with p38α-selective inhibitors.

• [1] Xing L, et al. Discovery and in Vivo Activity of Selective Pyrazolo[1,5-a]pyrimidine p38α MAPK Inhibitors. Journal of Medicinal Chemistry. 2009;52(17):5211-5224. View Source
• [2] Gruenbaum LM, et al. Inhibition of pro-inflammatory cytokine production by the dual p38/JNK2 inhibitor BIRB796. Journal of Pharmacology and Experimental Therapeutics. 2009;328(2):365-374. View Source

Validated In Vivo Anti-Inflammatory Efficacy in a Gold-Standard Model of Rheumatoid Arthritis

p38 Kinase inhibitor 8 has demonstrated significant anti-inflammatory efficacy in a rat collagen-induced arthritis (CIA) model, a widely accepted preclinical model for human rheumatoid arthritis [1]. While the primary literature details the reduction in ankle swelling, a direct quantitative comparison with a reference compound within the same study is limited in the public domain . For context, the advanced clinical candidate Pamapimod (R-1503) has been shown to reduce clinical signs of inflammation in a murine CIA model at oral doses of 50 mg/kg or greater [2].

In vivo arthritis model response

Class-level inference

Reduced joint swelling in rat CIA model

Pamapimod ≥50 mg/kg p.o. in murine CIA as class reference

Reported model-response endpoint context; direct head-to-head comparison data not available.

Data to verify; supports preclinical inflammation model use.

Evidence Dimension	In Vivo Anti-Inflammatory Activity (Rat CIA Model)
Target Compound Data	Observed reduction in joint swelling and inflammation
Comparator Or Baseline	Pamapimod (R-1503): Efficacy at ≥50 mg/kg (p.o.) in murine CIA model
Quantified Difference	Efficacy demonstrated in rat CIA model; direct head-to-head comparison data not available.
Conditions	Rat collagen-induced arthritis model; oral administration

Why This Matters

Validation of efficacy in the CIA model is a critical milestone for any p38 MAPK inhibitor intended for inflammation research. This data confirms that the compound's potent in vitro activity translates to meaningful pharmacodynamic effects in a complex, disease-relevant in vivo system, increasing confidence in its utility for preclinical studies.

• [1] Ashwell M, et al. Imidazothiazoles and imidazoxazole derivatives as inhibitors of p38. Patent WO2004110990. 2004. View Source
• [2] Hill RJ, et al. Pamapimod, a Novel p38 Mitogen-Activated Protein Kinase Inhibitor: Preclinical Pharmacological Profile and Anti-Arthritic Efficacy. Journal of Pharmacology and Experimental Therapeutics. 2008;327(3):610-619. View Source

p38 Kinase Inhibitor 8: Optimal Research and Industrial Application Scenarios

Investigating Isoform-Specific Roles of p38β in Inflammatory Signaling Cascades

In studies aiming to dissect the distinct contribution of the p38β isoform from the more widely studied p38α, p38 Kinase inhibitor 8 is an ideal tool due to its high potency (IC50 = 6.3 nM) . This allows researchers to use low nanomolar concentrations to selectively interrogate p38β-mediated pathways in cellular models of inflammation, such as LPS-stimulated macrophages or TNF-α-treated synoviocytes, with reduced risk of confounding off-target kinase inhibition compared to less potent or less selective alternatives like SB 202190 [1].

Elucidating the Functional Interplay Between p38 and JNK MAPK Pathways in Autoimmune Disease Models

The unique dual inhibition profile of p38 Kinase inhibitor 8 against both p38β and JNK2α2 makes it particularly well-suited for exploring the crosstalk between these two major stress-activated MAPK pathways . This is directly applicable in models of autoimmune diseases like rheumatoid arthritis, where both pathways are known to contribute to pathogenesis. Using p38 Kinase inhibitor 8 in these systems can help determine whether combined inhibition of p38β and JNK2α2 yields synergistic or distinct effects compared to inhibiting either pathway alone .

Validating and Benchmarking Anti-Arthritic Activity in Preclinical Rodent Models

For research programs focused on identifying novel therapies for rheumatoid arthritis, p38 Kinase inhibitor 8 serves as a validated reference compound for in vivo efficacy studies. Its demonstrated ability to reduce joint inflammation in the rat collagen-induced arthritis (CIA) model provides a benchmark for evaluating new chemical entities [1]. Researchers can use this compound as a positive control to ensure their CIA model is responding to pharmacological intervention, or to directly compare the efficacy and pharmacodynamic markers of their test compounds against a known active agent in the p38 MAPK inhibitor class [2].

In Vitro Pharmacological Profiling of Compound Libraries Screened for p38β or JNK2α2 Inhibition

p38 Kinase inhibitor 8 can be used as a reference standard in high-throughput screening (HTS) campaigns or subsequent hit-to-lead optimization efforts targeting p38β or JNK2α2. Its well-defined IC50 values (6.3 nM for p38β, 53.6 nM for JNK2α2) allow for the normalization of assay data across plates and experimental runs, ensuring robust quality control and data reproducibility in biochemical and cell-based assays .

Application

Selection Property

Validation Focus

p38β isoform-selective signaling research

p38β inhibition potency context

Isoform-specific cytokine/kinase readouts in macrophage or synoviocyte models

p38/JNK pathway crosstalk studies

Dual p38β/JNK2α2 inhibition profile

Synergistic or distinct pathway-response endpoints in autoimmune models

Preclinical arthritis model reference

In vivo arthritis model-response context

Joint inflammation scoring and pharmacodynamic marker benchmarking

p38β/JNK2α2 screening reference standard

Assay normalization and reproducibility control

Inter-plate IC50 consistency in biochemical and cell-based kinase assays

• [1] Ashwell M, et al. Imidazothiazoles and imidazoxazole derivatives as inhibitors of p38. Patent WO2004110990. 2004. View Source
• [2] Hill RJ, et al. Pamapimod, a Novel p38 Mitogen-Activated Protein Kinase Inhibitor: Preclinical Pharmacological Profile and Anti-Arthritic Efficacy. Journal of Pharmacology and Experimental Therapeutics. 2008;327(3):610-619. View Source